1-(4-chlorophenyl)-3-{[2-(4-morpholinyl)ethyl]amino}-2,5-pyrrolidinedione

• IUPAC Name: 1-(4-chlorophenyl)-3-(2-morpholin-4-ylethylamino)pyrrolidine-2,5-dione
• InChI: InChI=1S/C16H20ClN3O3/c17-12-1-3-13(4-2-12)20-15(21)11-14(16(20)22)18-5-6-19-7-9-23-10-8-19/h1-4,14,18H,5-11H2
• InChI Key: INICEABMXHYABT-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCNC2CC(=O)N(C2=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C16H20ClN3O3
• Molecular Weight: 337.80 g/mol

Description

1-(4-chlorophenyl)-3-{[2-(4-morpholinyl)ethyl]amino}-2,5-pyrrolidinedione, also known as CP-55940, is a synthetic cannabinoid that has been widely used in scientific research due to its potential therapeutic benefits. This compound is a potent agonist of the cannabinoid receptors, which makes it a valuable tool for investigating the endocannabinoid system and its role in various physiological processes.

Mechanism of Action

1-(4-chlorophenyl)-3-{[2-(4-morpholinyl)ethyl]amino}-2,5-pyrrolidinedione is a potent agonist of the cannabinoid receptors, specifically the CB1 and CB2 receptors. These receptors are part of the endocannabinoid system, which is involved in the regulation of various physiological processes, including pain, mood, appetite, and immune function. This compound binds to these receptors and activates them, leading to a range of physiological effects.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. This compound has been shown to reduce pain and inflammation, increase appetite, and reduce anxiety and depression. This compound has also been shown to have neuroprotective effects, which may make it a valuable tool in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(4-chlorophenyl)-3-{[2-(4-morpholinyl)ethyl]amino}-2,5-pyrrolidinedione in lab experiments is its potency and selectivity for the cannabinoid receptors. This makes it a valuable tool for investigating the endocannabinoid system and its role in various physiological processes. However, one limitation of using this compound is its potential toxicity and side effects, which may limit its use in certain experiments.

Future Directions

There are many potential future directions for research on 1-(4-chlorophenyl)-3-{[2-(4-morpholinyl)ethyl]amino}-2,5-pyrrolidinedione. One area of interest is the development of new synthetic cannabinoids with improved therapeutic properties and reduced side effects. Another area of interest is the investigation of the role of the endocannabinoid system in various diseases and conditions, including cancer, epilepsy, and psychiatric disorders. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound and other cannabinoids, as well as their potential therapeutic applications.

Synthesis Methods

1-(4-chlorophenyl)-3-{[2-(4-morpholinyl)ethyl]amino}-2,5-pyrrolidinedione can be synthesized through a multistep process starting from commercially available starting materials. The first step involves the reaction of 4-chlorobenzoic acid with thionyl chloride to form 4-chlorobenzoyl chloride. This intermediate is then reacted with 2-(4-morpholinyl)ethanol in the presence of triethylamine to form the corresponding ester. The ester is then hydrolyzed with sodium hydroxide to form the carboxylic acid, which is subsequently converted to the corresponding acid chloride. The acid chloride is then reacted with 2-amino-3,5-dichloropyridine to form the final product, this compound.

Scientific Research Applications

1-(4-chlorophenyl)-3-{[2-(4-morpholinyl)ethyl]amino}-2,5-pyrrolidinedione has been used extensively in scientific research to investigate the endocannabinoid system and its role in various physiological processes. This compound has been shown to have potential therapeutic benefits in the treatment of pain, inflammation, anxiety, and other conditions. This compound has also been used to study the effects of cannabinoids on the central nervous system and to investigate the potential use of cannabinoids in the treatment of neurodegenerative diseases.